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Compound of Interest

Compound Name:
3-(Bromomethyl)-7-

chlorobenzo[b]thiophene

Cat. No.: B138130 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the in vitro antifungal activity of

sertaconazole against clinically relevant Candida species and dermatophytes. It is designed to

be a comprehensive resource, detailing quantitative susceptibility data, experimental

methodologies, and the underlying mechanisms of action.

Quantitative Antifungal Activity
Sertaconazole exhibits a broad spectrum of antifungal activity, demonstrating both fungistatic

and fungicidal properties against a wide range of yeasts and dermatophytes.[1] The following

tables summarize the Minimum Inhibitory Concentration (MIC) and Minimum Fungicidal

Concentration (MFC) data from various in vitro studies.

Activity Against Candida Species
Sertaconazole has shown potent activity against various Candida species, including those that

may exhibit reduced susceptibility to other azole antifungals.
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Candida
Species

No. of
Isolates

MIC
Range
(µg/mL)

MIC₅₀
(µg/mL)

MIC₉₀
(µg/mL)

MFC
Range
(µg/mL)

Referenc
e

C. albicans 215 (total) 0.1 - 16 - - - [2]

C. albicans 94 (total) - - 0.06 - [3]

C. glabrata 94 (total) - - 0.25 - [3]

C.

parapsilosi

s

94 (total) - - 0.25 - [3]

C. krusei 94 (total) - - 1 - [3]

C.

tropicalis
94 (total) - - 2 - [3]

Various

Candida

spp.

- - - ≤ 0.1 - 4 0.5 - 64 [4]

Yeasts

(various)
- 0.35 - 5.04 - - 0.5 - 16 [5]

MIC₅₀ & MIC₉₀: The concentrations at which 50% and 90% of isolates were inhibited,

respectively.

Activity Against Dermatophytes
Sertaconazole is highly active against dermatophytes, the primary causative agents of tinea

infections.[6]
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Dermat
ophyte
Species

No. of
Isolates

MIC
Range
(µg/mL)

Geomet
ric
Mean
MIC
(µg/mL)

MIC₅₀
(µg/mL)

MIC₉₀
(µg/mL)

Geomet
ric
Mean
MFC
(µg/mL)

Referen
ce

Trichoph

yton

rubrum

100 0.02 - 16 0.19 0.25 1 1.78 [6]

Trichoph

yton

mentagro

phytes

150

(total)
- 0.73 - - - [6]

Epidermo

phyton

floccosu

m

150

(total)
- 0.12 - - - [6]

Overall

Dermato

phytes

150 - 0.26 - - 2.26 [6]

Various

Dermato

phytes

456 0.06 - 1 - - - - [4]

Fluconaz

ole-

reduced

susceptib

ility

114 0.01 - 2 0.41 0.5 1 - [7]

Various

Dermato

phytes

75
0.125 -

16
3.39 - - - [8][9]

Various

Dermato

phytes

- 0.24 - 2 - - - - [5]
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Experimental Protocols
The following methodologies are based on established standards for antifungal susceptibility

testing, primarily the broth microdilution method as outlined by the Clinical and Laboratory

Standards Institute (CLSI) documents M27 for yeasts and M38 for filamentous fungi.[10][11]

[12][13][14][15][16][17]

Broth Microdilution Method for MIC Determination
This method determines the minimum concentration of an antifungal agent that inhibits the

visible growth of a microorganism.

a) Inoculum Preparation:

Yeasts (Candida spp.): Subculture the yeast isolate on Sabouraud Dextrose Agar and

incubate at 35°C for 24-48 hours. Prepare a suspension in sterile saline and adjust the

turbidity to match a 0.5 McFarland standard.

Dermatophytes: Grow the fungal isolate on Potato Dextrose Agar at 28-30°C until sufficient

sporulation is observed. Harvest conidia by flooding the agar surface with sterile saline

containing 0.05% Tween 80. Adjust the conidial suspension to a specific concentration using

a hemocytometer or spectrophotometer.

b) Preparation of Antifungal Dilutions:

Prepare a stock solution of sertaconazole in a suitable solvent (e.g., dimethyl sulfoxide).

Perform serial twofold dilutions of the antifungal agent in RPMI 1640 medium (with L-

glutamine, without bicarbonate, and buffered with MOPS) in a 96-well microtiter plate.

c) Inoculation and Incubation:

Add the standardized inoculum to each well of the microtiter plate containing the antifungal

dilutions.

Include a growth control well (inoculum without drug) and a sterility control well (medium

without inoculum).
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Incubate the plates at 35°C for 24-48 hours for Candida species and at 28-30°C for 4-7 days

for dermatophytes.

d) Reading and Interpretation of Results:

The MIC is the lowest concentration of the antifungal agent at which there is a significant

inhibition of growth (e.g., ≥50% reduction in turbidity for yeasts, or complete visual inhibition

for dermatophytes) compared to the growth control.

Determination of Minimum Fungicidal Concentration
(MFC)
The MFC is the lowest concentration of an antifungal agent that kills the microorganism.

Following the MIC determination, subculture a fixed volume (e.g., 10-20 µL) from each well

showing no visible growth onto a sterile Sabouraud Dextrose Agar plate.

Incubate the plates under the same conditions as the initial culture.

The MFC is the lowest concentration of the antifungal agent that results in no growth or a

significant reduction (e.g., ≥99.9%) in the number of colony-forming units (CFUs) compared

to the initial inoculum.

Visualizations: Mechanisms and Workflows
The following diagrams, generated using Graphviz, illustrate key mechanisms and

experimental workflows related to the antifungal activity of sertaconazole.

Sertaconazole's Dual Antifungal Mechanism of Action
Sertaconazole exhibits a unique dual mechanism of action, targeting both the synthesis of the

fungal cell membrane and its integrity.[1][4][18][19][20][21][22]
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Caption: Dual mechanism of action of sertaconazole.

Anti-Inflammatory Signaling Pathway of Sertaconazole
In addition to its antifungal properties, sertaconazole has been shown to possess anti-

inflammatory effects mediated through the p38-COX-2-PGE2 pathway.[5][23][24][25]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 11 Tech Support

https://www.benchchem.com/product/b138130?utm_src=pdf-body-img
https://pubmed.ncbi.nlm.nih.gov/20505747/
https://pubmed.ncbi.nlm.nih.gov/17637821/
https://www.researchgate.net/publication/6200373_Anti-Inflammatory_Activity_of_Sertaconazole_Nitrate_Is_Mediated_via_Activation_of_a_p38-COX-2-PGE2_Pathway
https://pubmed.ncbi.nlm.nih.gov/16868738/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b138130?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sertaconazole

p38 MAPK

Activates

COX-2

Induces

Prostaglandin E2 (PGE2)

Produces

Pro-inflammatory
Cytokines

Suppresses

Anti-inflammatory
Effect

Leads to

Click to download full resolution via product page

Caption: Sertaconazole's anti-inflammatory pathway.

Experimental Workflow for MIC and MFC Determination
The following diagram outlines the general workflow for determining the MIC and MFC of an

antifungal agent using the broth microdilution method.
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Caption: Workflow for MIC and MFC determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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